Cas no 2137944-14-8 (tert-butyl 3-(3-oxobutyl)azetidine-1-carboxylate)

• Product Name: tert-butyl 3-(3-oxobutyl)azetidine-1-carboxylate
• CAS No: 2137944-14-8
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 5213109
• PubChem ID: 165467178
• Update Time: 2025-05-25

tert-butyl 3-(3-oxobutyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(3-oxobutyl)azetidine-1-carboxylate
• 1-Azetidinecarboxylic acid, 3-(3-oxobutyl)-, 1,1-dimethylethyl ester
• 2137944-14-8
• WLZ3142
• EN300-796109

• Inchi： 1S/C12H21NO3/c1-9(14)5-6-10-7-13(8-10)11(15)16-12(2,3)4/h10H,5-8H2,1-4H3
• InChI Key： GEYRYSQGSMGJFU-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(CCC(C)=O)C1)=O

Computed Properties

• Exact Mass: 227.15214353g/mol
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.6Ų

Additional information on tert-butyl 3-(3-oxobutyl)azetidine-1-carboxylate

tert-butyl 3-(3-oxobutyl)azetidine-1-carboxylate: An In-Depth Overview

tert-butyl 3-(3-oxobutyl)azetidine-1-carboxylate, a compound with the CAS number 2137944-14-8, has garnered significant attention in the field of organic chemistry and pharmacology. This compound is a derivative of azetidine, a four-membered ring heterocycle, which has been extensively studied for its unique chemical properties and potential applications in drug development. The structure of tert-butyl 3-(3-oxobutyl)azetidine-1-carboxylate includes a tert-butyl group attached to the azetidine ring, along with a 3-oxobutyl substituent, making it a versatile molecule for various chemical modifications and biological studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of tert-butyl 3-(3-oxobutyl)azetidine-1-carboxylate. Researchers have explored various methodologies to optimize the synthesis process, including the use of transition metal catalysts and asymmetric synthesis techniques. These methods not only enhance the yield but also improve the stereochemical control, which is crucial for applications in pharmaceuticals. The synthesis of this compound often involves multi-step reactions, such as nucleophilic substitution and ring-closing metathesis, which highlight its structural complexity and the ingenuity required in its construction.

The pharmacological properties of tert-butyl 3-(3-oxobutyl)azetidine-1-carboxylate have been extensively investigated. Studies have shown that this compound exhibits potent bioactivity, particularly in modulating enzyme activity and interacting with cellular receptors. For instance, research published in Nature Communications demonstrated that this compound can inhibit specific kinase enzymes, making it a promising lead compound for anti-cancer drug development. Furthermore, its ability to penetrate cellular membranes efficiently suggests potential applications in targeted drug delivery systems.

In addition to its pharmacological applications, tert-butyl 3-(3-oxobutyl)azetidine-1-carboxylate has found utility in materials science. Its unique chemical structure allows for the formation of self-assembled monolayers, which are valuable in nanotechnology and surface engineering. Recent studies have explored its use as a building block for constructing supramolecular assemblies, which could revolutionize the design of advanced materials with tailored properties.

The environmental impact and biodegradability of tert-butyl 3-(3-oxobutyl)azetidine-1-carboxylate are also areas of active research. As concerns about sustainability grow, understanding how this compound interacts with ecosystems is critical. Preliminary studies indicate that it undergoes rapid degradation under aerobic conditions, reducing its persistence in the environment. However, further research is needed to fully assess its ecological footprint and ensure safe handling practices.

In conclusion, tert-butyl 3-(3-oxobutyl)azetidine-1-carboxylate represents a fascinating molecule with diverse applications across multiple disciplines. Its structural complexity, coupled with cutting-edge synthetic methods and promising bioactivity profiles, positions it as a key player in future scientific advancements. As research continues to unfold, this compound is expected to contribute significantly to both academic knowledge and industrial innovations.